Cas no 905077-08-9 (2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 905077-08-9
• MF: C₈H₆ClF₃O₄S
• MW: 290.644051074982
• CID: 1955076
• PubChem ID: 71744215
• Update Time: 2025-11-02

2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methoxy-4-(trifluoromethoxy)-
• 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride
• SCHEMBL2502219
• 2-methoxy-4-(trifluoromethoxy)benzene sulfonyl chloride
• 905077-08-9
• 2-Methoxy-4-(trifluoromethoxy)phenylsulfonyl chloride
• CL8987
• 2-METHOXY-4-TRIFLUOROMETHOXYPHENYLSULFONYL CHLORIDE
• 2-Methoxy-4-(trifluoromethoxy)benzene-1-sulfonylchloride

• Inchi： 1S/C8H6ClF3O4S/c1-15-6-4-5(16-8(10,11)12)2-3-7(6)17(9,13)14/h2-4H,1H3
• InChI Key： YBJZDNUASJLTHE-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1OC)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 289.9627420Da
• Monoisotopic Mass: 289.9627420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride

Comprehensive Guide to 2-Methoxy-4-(Trifluoromethoxy)benzene-1-Sulfonyl Chloride (CAS No. 905077-08-9)

2-Methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS No. 905077-08-9) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique methoxy and trifluoromethoxy substituents, has garnered attention for its versatility in constructing complex molecular architectures. Its sulfonyl chloride group makes it a valuable intermediate for introducing sulfonamide functionalities, which are pivotal in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride as a key building block. Researchers frequently inquire about its synthesis methods, reactivity, and applications in medicinal chemistry, reflecting its relevance in current scientific trends. Its trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in agrochemicals and pharmaceuticals.

One of the most common questions about this compound revolves around its handling and storage. While not classified as hazardous under standard conditions, proper precautions should be taken due to the reactivity of the sulfonyl chloride moiety. Users often search for alternative solvents or compatible reagents when working with this compound, highlighting the need for practical guidance in laboratory settings.

In the context of green chemistry, researchers are exploring eco-friendly derivatization routes for 905077-08-9. Recent publications have investigated its use in catalytic reactions and flow chemistry systems, addressing industry demands for sustainable processes. The compound's electron-withdrawing properties make it particularly useful in designing high-performance materials for electronic applications.

The global market for specialty sulfonyl chlorides like 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride continues to expand, driven by advancements in drug discovery and material engineering. Analytical chemists frequently seek information about its spectroscopic characteristics (NMR, IR, MS) and chromatographic behavior, underscoring its importance in quality control and characterization studies.

Emerging applications in bioconjugation chemistry have further increased interest in this compound. Its ability to form stable linkages with biomolecules makes it valuable for developing diagnostic probes and targeted therapeutics. These cutting-edge applications align with current research priorities in precision medicine and theranostics.

For synthetic chemists, understanding the structure-activity relationships of derivatives prepared from 905077-08-9 remains a hot topic. The compound's regioselective reactivity allows for controlled modifications, enabling the creation of diverse molecular libraries. This capability is particularly valuable in combinatorial chemistry approaches for lead compound optimization.

Recent patent analyses reveal growing intellectual property activity surrounding 2-methoxy-4-(trifluoromethoxy)benzene-1-sulfonyl chloride applications, particularly in crop protection formulations and electronic materials. This trend reflects the compound's expanding utility across multiple industrial sectors and validates its commercial importance.